Cas no 24029-98-9 (2-Methylthiophen-3-amine hydrochloride)

• Product Name: 2-Methylthiophen-3-amine hydrochloride
• CAS No: 24029-98-9
• MF: C₅H₈ClNS
• MW: 149.641718864441
• MDL: MFCD26743655
• CID: 1029689
• PubChem ID: 71627124
• Update Time: 2025-05-27

2-Methylthiophen-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylthiophen-3-amine hydrochloride
• EN300-342671
• 2-METHYLTHIOPHEN-3-AMINE HCL
• 2-methylthiophen-3-amine;hydrochloride
• AT25979
• A918884
• CS-0343369
• 2-Methylthiophen-3-amine--hydrogen chloride (1/1)
• DTXSID80856502
• 2-Methylthiophen-3-aminehydrochloride
• 24029-98-9

• MDL： MFCD26743655
• Inchi： 1S/C5H7NS.ClH/c1-4-5(6)2-3-7-4;/h2-3H,6H2,1H3;1H
• InChI Key： NRGDKBKFXPXWKF-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(=C1C)N

Computed Properties

• Exact Mass: 149.0065981g/mol
• Monoisotopic Mass: 149.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

2-Methylthiophen-3-amine hydrochloride Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes

Additional information on 2-Methylthiophen-3-amine hydrochloride

2-Methylthiophen-3-amine Hydrochloride: A Comprehensive Overview

2-Methylthiophen-3-amine hydrochloride (CAS No. 24029-98-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also known as N-methylthiophen-3-amine hydrochloride, belongs to the class of heterocyclic amines and has garnered attention due to its unique chemical properties and potential applications in drug development.

The structure of 2-methylthiophen-3-amine hydrochloride consists of a thiophene ring with a methyl group at the 2-position and an amine group at the 3-position. The hydrochloride salt form is commonly used in research and development due to its stability and solubility properties. Recent studies have highlighted its role as a precursor in the synthesis of various bioactive molecules, particularly in the development of anti-inflammatory and antitumor agents.

One of the most notable advancements involving 2-methylthiophen-3-amine hydrochloride is its application in medicinal chemistry. Researchers have explored its potential as a building block for constructing complex heterocyclic frameworks, which are essential components of many pharmaceutical compounds. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them promising candidates for cancer therapy.

Moreover, the synthesis of N-methylthiophen-3-amine hydrochloride has been optimized in recent years to enhance yield and purity. A novel synthetic route reported in *Organic Process Research & Development* involves a two-step process: first, the formation of the thiophene ring through a cyclization reaction, followed by selective alkylation to introduce the methyl group. This method not only improves efficiency but also reduces environmental impact, aligning with current green chemistry principles.

In terms of physical properties, 2-methylthiophen-3-amine hydrochloride is characterized by its high solubility in polar solvents and moderate stability under physiological conditions. These attributes make it suitable for use in various biochemical assays and pharmacokinetic studies. Recent research has also focused on its stereochemical behavior, revealing that certain enantiomers exhibit superior bioavailability compared to others, which has implications for drug delivery systems.

The application of N-methylthiophen-3-amine hydrochloride extends beyond pharmaceuticals into materials science. Its ability to act as a coordinating ligand has been exploited in the synthesis of metalloorganic frameworks (MOFs), which are used in gas storage and catalysis. A study published in *Chemistry of Materials* highlighted its role in enhancing the porosity and stability of MOFs, demonstrating its versatility across multiple disciplines.

In conclusion, 2-methylthiophen-3-amine hydrochloride (CAS No. 24029-98-9) stands out as a versatile compound with diverse applications across chemistry and pharmacology. Its continued exploration promises to unlock new possibilities in drug discovery and materials innovation, solidifying its position as an important molecule in contemporary scientific research.